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Compound of Interest

Compound Name: 3,3-Dimethylindolin-6-amine

Cat. No.: B1323086

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 3,3-
Dimethylindolin-6-amine, a heterocyclic building block with potential applications in medicinal
chemistry and materials science. The information is presented to be a readily accessible
resource for researchers and professionals in drug development.

Physicochemical Data Summary

The fundamental molecular properties of 3,3-Dimethylindolin-6-amine are summarized in the
table below. This data is essential for stoichiometric calculations, analytical characterization,
and computational modeling.

Property Value Reference
Molecular Formula C10H14N2 [1]
Molecular Weight 162.23 g/mol [1]
CAS Number 179898-73-8 [1]

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 3,3-Dimethylindolin-6-
amine are proprietary and specific to individual chemical suppliers. However, a general
methodological workflow for the characterization of such a compound is outlined below.

General Workflow for Compound Characterization:

e Procurement: Obtain the compound from a reputable chemical supplier. Note the
recommended storage conditions, which for 3,3-Dimethylindolin-6-amine are typically at 2-
8°C in a dark, inert atmosphere.[1]

e Structural Verification:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Perform *H and 3C NMR to confirm
the chemical structure, including the positions of the amine and dimethyl groups on the
indoline scaffold.

o Mass Spectrometry (MS): Utilize a high-resolution mass spectrometer to confirm the
molecular weight and elemental composition.

o Purity Analysis:

o High-Performance Liquid Chromatography (HPLC): Employ a suitable column and mobile
phase to determine the purity of the compound.

o Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile
and thermally stable, GC-MS can also be used for purity assessment and identification of
any volatile impurities.

e Physical Property Determination:
o Melting Point: Determine the melting point using a calibrated apparatus to assess purity.

o Solubility: Test the solubility in a range of common laboratory solvents (e.g., water,
ethanol, DMSO, dichloromethane) to guide formulation and reaction setup.

Conceptual Diagrams
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The following diagrams illustrate conceptual workflows relevant to the study and application of
chemical compounds like 3,3-Dimethylindolin-6-amine.

Compound Property Determination Workflow

Obtain Compound
(3,3-Dimethylindolin-6-amine)

Structural Analysis
(NMR, MS)

Purity Assessment
(HPLC, GC-MS)

Physicochemical Characterization
(Melting Point, Solubility)
(Data Compilation & ReportingD

Click to download full resolution via product page

Caption: A generalized workflow for the characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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